N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide

• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-[3-methoxy-4-(2-methylpropanoylamino)phenyl]-4-phenylbenzamide
• InChI: InChI=1S/C24H24N2O3/c1-16(2)23(27)26-21-14-13-20(15-22(21)29-3)25-24(28)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-16H,1-3H3,(H,25,28)(H,26,27)
• InChI Key: LJRBBOZYKVVKAQ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3)OC

Description

N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide, also known as MMB-FUBINACA, is a synthetic cannabinoid that belongs to the indazole-3-carboxamide family. It was first synthesized in 2014 and has gained popularity as a research chemical due to its potent activity on the cannabinoid receptors.

Mechanism of Action

N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide acts as a potent agonist of the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the central nervous system. Activation of the CB1 receptor by N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide leads to the inhibition of adenylyl cyclase and the activation of mitogen-activated protein kinase (MAPK) signaling pathways. This results in the modulation of neurotransmitter release and the regulation of various physiological processes such as pain perception, appetite, and mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide are similar to those of other synthetic cannabinoids. It has been shown to induce psychoactive effects such as euphoria, relaxation, and altered perception of time and space. It has also been reported to cause adverse effects such as tachycardia, hypertension, and respiratory depression. Long-term use of synthetic cannabinoids has been associated with the development of addiction, psychosis, and other mental health disorders.

Advantages and Limitations for Lab Experiments

N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide has several advantages for lab experiments. It has high potency and selectivity for the CB1 receptor, which makes it a useful tool for investigating the role of this receptor in various physiological processes. It also has a long half-life, which allows for prolonged exposure to the compound in in vitro and in vivo experiments. However, the use of N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide in lab experiments is limited by its potential toxicity and the lack of knowledge about its long-term effects.

Future Directions

There are several future directions for the research on N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide. One area of interest is the development of novel synthetic cannabinoids with improved selectivity and safety profiles. Another area of research is the investigation of the pharmacokinetics and metabolism of synthetic cannabinoids in human and animal models. Additionally, the role of the CB1 receptor in the regulation of various physiological processes such as pain, appetite, and mood continues to be an area of active research.

Synthesis Methods

The synthesis of N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide involves the reaction of 4-fluorobenzonitrile with tert-butyl 2-(methylamino)propanoate, followed by the reaction of the resulting intermediate with 3-methoxyphenylboronic acid. The final product is obtained by coupling the resulting intermediate with 4-biphenylcarboxylic acid. The synthesis method is a multi-step process that requires expertise in organic chemistry.

Scientific Research Applications

N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide has been extensively studied in the field of cannabinoid research. It has been used as a tool to investigate the structure-activity relationship of synthetic cannabinoids and their interaction with the cannabinoid receptors. N-{3-methoxy-4-[(2-methylpropanoyl)amino]phenyl}biphenyl-4-carboxamide has shown high affinity and selectivity for the CB1 receptor, which is responsible for the psychoactive effects of cannabinoids. It has also been used to study the pharmacokinetics and metabolism of synthetic cannabinoids in human and animal models.